Cas no 2228262-43-7 (1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol)

• Product Name: 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol
• CAS No: 2228262-43-7
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 5831919
• PubChem ID: 165672026
• Update Time: 2025-06-09

1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol
• 1-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-ol
• EN300-1939760
• 2228262-43-7

• Inchi： 1S/C10H8ClF3O/c1-2-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h2-5,9,15H,1H2
• InChI Key： DVRHFMMCHPKYIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(C=C)O

Computed Properties

• Exact Mass: 236.0215771g/mol
• Monoisotopic Mass: 236.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol

Chemical Profile of 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No: 2228262-43-7)

1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol, identified by the CAS number 2228262-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α,β-unsaturated alcohols, characterized by its unique structural features, including a phenyl ring substituted with both chloro and trifluoromethyl groups, and an ethenol functional group. The presence of these substituents imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol molecule exhibits a high degree of lipophilicity, which is a critical factor in drug design for optimizing membrane permeability and oral bioavailability. The combination of electron-withdrawing trifluoromethyl and electron-donating ethenol groups creates a balance that enhances binding affinity to biological targets. This structural motif has been extensively explored in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol for their potential in modulating enzyme activity and receptor interactions. The chloro substituent on the phenyl ring can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce additional pharmacophores. Similarly, the trifluoromethyl group is renowned for its ability to enhance metabolic stability and binding affinity, particularly in protease inhibition.

One of the most compelling applications of 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol lies in its utility as an intermediate in the synthesis of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling cascades, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that disrupt aberrant signaling pathways. Preliminary studies have demonstrated promising activity against certain tyrosine kinases, suggesting its potential as a lead structure for further optimization.

The ethenol moiety in 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol also contributes to its versatility as a pharmacological building block. The hydroxyl group can participate in hydrogen bonding interactions with biological targets, improving molecular recognition. Additionally, it can be oxidized or reduced to yield diverse derivatives with altered pharmacokinetic profiles. This flexibility has enabled its use in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

Advances in computational chemistry have further enhanced the utility of 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol in drug discovery. Molecular docking simulations have been employed to predict binding modes and affinities with target proteins. These virtual screening approaches have accelerated the identification of promising scaffolds, reducing the time and cost associated with traditional experimental methods. Moreover, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, guiding synthetic strategies for improved yields and enantioselectivity.

The synthesis of 1-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-ol presents unique challenges due to the sensitivity of its functional groups. However, modern synthetic methodologies have enabled efficient access to this compound with high purity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and trifluoromethyl substituents onto the phenyl ring. Additionally, asymmetric synthesis techniques have been explored to achieve enantiomerically pure forms, which are crucial for developing enantiopure drugs with minimal side effects.

Recent research has also highlighted the potential of 1-chloro-substituted phenylpropenes as probes for understanding enzyme mechanisms. By labeling these compounds with isotopic tracers or fluorophores, scientists can investigate metabolic pathways and enzyme kinetics at an atomic level. Such studies not only contribute to fundamental chemical biology but also provide critical data for optimizing drug candidates derived from similar scaffolds.

The pharmaceutical industry continues to invest heavily in halogenated aromatic compounds due to their proven efficacy in drug development. 1-Chloro-substituted phenylpropenes, including 1-[4-chlorophenyl]-3-[trifluoromethyl]-2-propen-l-one, represent a subset of this vast chemical space that holds immense therapeutic promise. As our understanding of molecular interactions evolves, so too does our ability to harness these compounds for treating complex diseases.

In conclusion,1-[4-chlorophenyl]-3-[trifluoromethyl]-2-propen-l-one (CAS No: 2228262–43–7) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features make it a versatile tool for developing next-generation therapeutics targeting a wide range of diseases. With ongoing advancements in synthetic chemistry and computational biology,this compound will undoubtedly continue to play a pivotal role in shaping future treatments across multiple therapeutic areas.